4-butyl-N-(5-methyl-3-isoxazolyl)benzamide

• IUPAC Name: 4-butyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C15H18N2O2/c1-3-4-5-12-6-8-13(9-7-12)15(18)16-14-10-11(2)19-17-14/h6-10H,3-5H2,1-2H3,(H,16,17,18)
• InChI Key: QYGJELNAQHELHC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)NC2=NOC(=C2)C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

4-butyl-N-(5-methyl-3-isoxazolyl)benzamide, commonly known as PNU-282987, is a compound that belongs to the family of nicotinic acetylcholine receptor agonists. It has been extensively studied for its potential applications in the field of neuroscience and drug discovery.

Mechanism of Action

PNU-282987 acts as a selective agonist of the α7 subtype of nicotinic acetylcholine receptors (nAChRs). These receptors are widely expressed in the brain and play a crucial role in various cognitive processes such as learning, memory, and attention. Activation of α7 nAChRs by PNU-282987 leads to increased release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are essential for cognitive function.
Biochemical and Physiological Effects:
PNU-282987 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been shown to increase the release of neurotransmitters such as acetylcholine, dopamine, and glutamate in the brain. Additionally, PNU-282987 has been shown to have anti-inflammatory and neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of PNU-282987 is its selectivity for the α7 subtype of nAChRs, which reduces the risk of off-target effects. Additionally, PNU-282987 has a high affinity for the receptor, which allows for lower doses to be used in experiments. However, one limitation of PNU-282987 is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several potential future directions for research on PNU-282987. One area of interest is the development of more potent and selective α7 nAChR agonists for the treatment of neurological disorders. Additionally, PNU-282987 may have applications in the field of drug discovery, as it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, Parkinson's disease, and schizophrenia. Further research is needed to fully understand the potential therapeutic applications of PNU-282987.

Scientific Research Applications

PNU-282987 has been studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to improve cognitive function and memory in animal models of these diseases.